REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([O:8][CH2:9][CH2:10][CH2:11]Cl)[CH:7]=1.[OH-].[NH4+:14]>CO>[Cl:1][C:2]1[CH:7]=[C:6]([O:8][CH2:9][CH2:10][CH2:11][NH2:14])[CH:5]=[N:4][CH:3]=1 |f:1.2|
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Name
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Quantity
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5.74 g
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Type
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reactant
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Smiles
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ClC=1C=NC=C(C1)OCCCCl
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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55 mL
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Type
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reactant
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Smiles
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[OH-].[NH4+]
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Type
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CUSTOM
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Details
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the mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The tube was sealed
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Type
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TEMPERATURE
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Details
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After cooling
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Type
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CONCENTRATION
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Details
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the mixture was concentrated by rotary evaporation
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Type
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ADDITION
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Details
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Saturated NaCl solution (10 mL) was added to the residue
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Type
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EXTRACTION
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Details
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the solution (pH 6) was extracted with ether (3×25 mL)
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Type
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CUSTOM
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Details
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to remove impurities
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Type
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EXTRACTION
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Details
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the mixture was extracted with chloroform (4×25 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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The combined chloroform extracts were dried (Na2SO4)
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated by rotary evaporation to a residue that
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Type
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CUSTOM
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Details
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was dried briefly under high vacuum
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Name
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Type
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product
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Smiles
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ClC=1C=C(C=NC1)OCCCN
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Type | Value | Analysis |
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AMOUNT: MASS | 3.3 g | |
YIELD: PERCENTYIELD | 63.4% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |